3-fluoro-N-(imidazo[1,2-a]pyridin-2-ylmethyl)-5-methoxyaniline

• IUPAC Name: 3-fluoro-N-(imidazo[1,2-a]pyridin-2-ylmethyl)-5-methoxyaniline
• InChI: InChI=1S/C15H14FN3O/c1-20-14-7-11(16)6-12(8-14)17-9-13-10-19-5-3-2-4-15(19)18-13/h2-8,10,17H,9H2,1H3
• InChI Key: LJHYPAASGNIRAG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NCC2=CN3C=CC=CC3=N2)F
• Molecular Formula: C15H14FN3O
• Molecular Weight: 271.29 g/mol

Description

3-fluoro-N-(imidazo[1,2-a]pyridin-2-ylmethyl)-5-methoxyaniline is a chemical compound that has been extensively researched for its potential use in various scientific applications. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been studied in detail. In

Mechanism of Action

The mechanism of action of 3-fluoro-N-(imidazo[1,2-a]pyridin-2-ylmethyl)-5-methoxyaniline is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This inhibition leads to the suppression of cancer cell growth and ultimately, cell death.
Biochemical and Physiological Effects:
3-fluoro-N-(imidazo[1,2-a]pyridin-2-ylmethyl)-5-methoxyaniline has been shown to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit the activity of certain enzymes involved in cancer cell growth, and suppress the expression of certain genes that are involved in cancer cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-fluoro-N-(imidazo[1,2-a]pyridin-2-ylmethyl)-5-methoxyaniline in lab experiments is its potent anti-cancer properties. This compound has been shown to be effective against various types of cancer cells, making it a promising candidate for further research. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that high doses of 3-fluoro-N-(imidazo[1,2-a]pyridin-2-ylmethyl)-5-methoxyaniline can be toxic to normal cells, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 3-fluoro-N-(imidazo[1,2-a]pyridin-2-ylmethyl)-5-methoxyaniline. One of the most promising directions is to explore the potential use of this compound in combination with other anti-cancer drugs. Studies have shown that combining 3-fluoro-N-(imidazo[1,2-a]pyridin-2-ylmethyl)-5-methoxyaniline with other drugs can enhance its anti-cancer properties and reduce toxicity. Another direction for future research is to explore the potential use of this compound in other scientific applications, such as drug design and development. Overall, 3-fluoro-N-(imidazo[1,2-a]pyridin-2-ylmethyl)-5-methoxyaniline is a promising compound that has the potential to make significant contributions to the field of scientific research.

Synthesis Methods

The synthesis of 3-fluoro-N-(imidazo[1,2-a]pyridin-2-ylmethyl)-5-methoxyaniline has been achieved using various methods. One of the most common methods is the reaction of 2-chloro-5-fluoroaniline with imidazo[1,2-a]pyridine in the presence of a base such as potassium carbonate. The resulting product is then treated with sodium methoxide to obtain 3-fluoro-N-(imidazo[1,2-a]pyridin-2-ylmethyl)-5-methoxyaniline.

Scientific Research Applications

3-fluoro-N-(imidazo[1,2-a]pyridin-2-ylmethyl)-5-methoxyaniline has been extensively researched for its potential use in various scientific applications. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that 3-fluoro-N-(imidazo[1,2-a]pyridin-2-ylmethyl)-5-methoxyaniline has potent anti-cancer properties and can inhibit the growth of various cancer cells.